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Compound of Interest

Compound Name:
6-(3-chloropropoxy)-7-

methoxyquinazolin-4(3H)-one

CAS No.: 574738-93-5

Cat. No.: B3272874

Get Quote

Gefitinib (Iressa®) is a potent and selective inhibitor of the epidermal growth factor receptor

(EGFR) tyrosine kinase, a key enzyme in signaling pathways that drive cancer cell proliferation

and survival.[1] It is a first-line treatment for patients with metastatic non-small cell lung cancer

(NSCLC) whose tumors have specific EGFR mutations.[2] The chemical architecture of

Gefitinib is based on a 4-anilinoquinazoline scaffold, which is responsible for its high-affinity

binding to the ATP pocket of the EGFR kinase domain.

The synthesis of Gefitinib on an industrial scale hinges on the efficient construction of its core

structure. Early synthetic routes, such as the one originally reported by Gibson, often began

with complex quinazoline derivatives and involved harsh reagents, non-selective reactions, and

multiple chromatographic purifications, rendering them unsuitable for large-scale production.[2]

[3] A key bottleneck was the selective functionalization of the quinazoline ring.

Modern, economically viable manufacturing processes employ a convergent strategy. This

approach involves the separate synthesis of key fragments that are later joined together. A

pivotal intermediate in many of these improved routes is 4-(3-chloro-4-fluoroanilino)-7-methoxy-

6-hydroxyquinazoline. The synthesis of this molecule, which we will refer to as the "hydroxy-
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intermediate," is the focus of this guide. Its strategic importance lies in the fact that it contains

the complete, functionalized anilinoquinazoline core, requiring only a final O-alkylation step to

introduce the morpholinopropoxy side-chain and yield the final Gefitinib active pharmaceutical

ingredient (API).[4][5]

This application note details a scalable synthesis starting from isovanillin, a route noted for its

economic and procedural advantages.[6]

Overview of the Convergent Synthetic Strategy
The selected strategy builds the quinazoline ring system from the ground up, starting with a

simple, inexpensive benzene derivative, isovanillin (3-hydroxy-4-methoxybenzaldehyde). This

bottom-up approach allows for precise control over the substitution pattern, avoiding the

regioselectivity issues that plagued earlier syntheses. The overall workflow is depicted below.

Quinazolinone Ring Formation

Core Functionalization

Isovanillin 6-Acetoxy-7-methoxy-
quinazolin-4(3H)-one

Multi-step sequence:
- Amination

- Cycloaddition
- Acetylation 6-Acetoxy-4-chloro-

7-methoxyquinazoline
Chlorination 6-Acetoxy-4-(3-chloro-4-fluoroanilino)

-7-methoxyquinazoline

SNAr Coupling 4-(3-chloro-4-fluoroanilino)-7-
methoxy-6-hydroxyquinazoline

Hydrolysis

Click to download full resolution via product page

Caption: Convergent synthesis workflow from Isovanillin to the target hydroxy-intermediate.

This multi-step process can be conceptually divided into two main phases:

Quinazolinone Ring Formation: Isovanillin is converted through a series of reactions,

including amination and cycloaddition, to form the core 7-methoxy-quinazolin-4(3H)-one ring

structure. The free hydroxyl group is protected, typically as an acetate, to prevent unwanted

side reactions in subsequent steps.[6]

Core Functionalization: The protected quinazolinone is first chlorinated at the 4-position to

create a reactive site. This is followed by a nucleophilic aromatic substitution (SNAr) reaction
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with 3-chloro-4-fluoroaniline. The final step is the deprotection (hydrolysis) of the acetate

group to reveal the target hydroxy-intermediate.

Detailed Experimental Protocols (Batch Synthesis)
The following protocols are adapted from established literature procedures and are suitable for

gram-to-kilogram scale production in a standard chemical synthesis laboratory or pilot plant.[3]

[6][7]

Protocol 1: Synthesis of 6-Acetoxy-7-
methoxyquinazolin-4(3H)-one
Principle: This initial phase involves the construction of the core heterocyclic ring system from

isovanillin. While several specific multi-step sequences exist, they generally converge on the

protected quinazolinone. For the purpose of this guide, we will start from the commercially

available 6-hydroxy-7-methoxyquinazolin-4(3H)-one, which can be synthesized from isovanillin.

[6] This protocol details the essential acetylation step.

Reagents and Materials:

Reagent/Materi
al

MW ( g/mol )
Quantity (1.0
eq)

Moles Notes

6-Hydroxy-7-

methoxyquinazoli

n-4(3H)-one

192.17 50.0 g 0.260 Starting material

Acetic Anhydride

(Ac₂O)
102.09 150 mL (5.8 eq) 1.59

Reagent and

solvent

Pyridine 79.10 1.0 mL - Catalyst

Deionized Water 18.02 ~ 500 mL - For work-up

Step-by-Step Protocol:

To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and nitrogen inlet, add 6-hydroxy-7-methoxyquinazolin-4(3H)-one (50.0 g, 0.260
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mol).

Add acetic anhydride (150 mL) and pyridine (1.0 mL) to the flask.

Heat the reaction mixture to reflux (approx. 135-140 °C) and maintain for 3-4 hours. Monitor

the reaction progress by TLC (e.g., 10% Methanol in Dichloromethane).

Once the starting material is consumed, cool the mixture to room temperature.

Slowly and carefully pour the reaction mixture into 500 mL of ice-cold deionized water with

vigorous stirring. A precipitate will form.

Stir the resulting slurry for 1 hour to ensure complete precipitation and hydrolysis of excess

acetic anhydride.

Collect the solid product by vacuum filtration.

Wash the filter cake thoroughly with deionized water (3 x 100 mL) until the filtrate is neutral.

Dry the solid product in a vacuum oven at 60-70 °C to a constant weight.

Expected Outcome: A white to off-white solid. Yield: 90-95%. Purity (HPLC): >98%.

Protocol 2: Synthesis of 6-Acetoxy-4-chloro-7-
methoxyquinazoline
Principle: This step activates the 4-position of the quinazolinone ring for nucleophilic

substitution. The hydroxyl group of the lactam tautomer is converted into a good leaving group

(chloro) using a chlorinating agent like thionyl chloride (SOCl₂) or phosphoryl chloride (POCl₃).

[3][7]

Safety Precaution: Thionyl chloride and phosphoryl chloride are highly corrosive and react

violently with water, releasing toxic gases (HCl, SO₂). This procedure must be performed in a

well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety

glasses, lab coat) must be worn.

Reagents and Materials:
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Reagent/Materi
al

MW ( g/mol )
Quantity (1.0
eq)

Moles Notes

6-Acetoxy-7-

methoxyquinazoli

n-4(3H)-one

234.21 55.0 g 0.235 From Protocol 1

Thionyl Chloride

(SOCl₂)
118.97 110 mL (6.4 eq) 1.51

Chlorinating

agent and

solvent

N,N-

Dimethylformami

de (DMF)

73.09 1.0 mL - Catalyst

Toluene 92.14 ~ 300 mL -

For azeotropic

removal of

excess SOCl₂

Step-by-Step Protocol:

In a 500 mL flask equipped with a stirrer, reflux condenser (with a gas outlet connected to a

scrubber), and nitrogen inlet, suspend 6-acetoxy-7-methoxyquinazolin-4(3H)-one (55.0 g,

0.235 mol) in thionyl chloride (110 mL).

Add a catalytic amount of DMF (1.0 mL) to the suspension.

Heat the mixture to reflux (approx. 75-80 °C) and maintain for 4-6 hours. The reaction

mixture should become a clear solution.

Monitor the reaction by TLC until the starting material is no longer visible.

After completion, cool the reaction to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure.

Add toluene (2 x 150 mL) and distill under reduced pressure each time to azeotropically

remove any remaining traces of SOCl₂.
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The resulting crude solid is used directly in the next step without further purification.

Expected Outcome: A pale yellow or light brown solid. The product is moisture-sensitive and

should be used immediately.

Protocol 3: Synthesis of 4-(3-chloro-4-fluoroanilino)-7-
methoxy-6-hydroxyquinazoline (Final Intermediate)
Principle: This two-step, one-pot process involves the key SNAr coupling reaction followed by

in-situ hydrolysis of the acetate protecting group. The activated 4-chloroquinazoline reacts with

3-chloro-4-fluoroaniline. The subsequent addition of a base hydrolyzes the acetate ester to

yield the desired final product.

Reagents and Materials:

Reagent/Materi
al

MW ( g/mol )
Quantity (1.0
eq)

Moles Notes

6-Acetoxy-4-

chloro-7-

methoxyquinazoli

ne

252.65 59.4 g (crude) 0.235 From Protocol 2

3-Chloro-4-

fluoroaniline
145.57 36.0 g (1.05 eq) 0.247 Nucleophile

Isopropanol (IPA) 60.10 600 mL - Solvent

Sodium

Hydroxide

(NaOH)

40.00 28.2 g (3.0 eq) 0.705 For hydrolysis

Deionized Water 18.02 ~ 200 mL -
For hydrolysis

and work-up

Step-by-Step Protocol:

To the flask containing the crude 6-acetoxy-4-chloro-7-methoxyquinazoline (59.4 g, 0.235

mol), add isopropanol (600 mL) and 3-chloro-4-fluoroaniline (36.0 g, 0.247 mol).
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Heat the reaction mixture to reflux (approx. 80-85 °C) and maintain for 2-3 hours. The

reaction forms a thick slurry as the hydrochloride salt of the coupled product precipitates.

Monitor the coupling reaction by HPLC or TLC.

Once the coupling is complete, cool the mixture to 50-60 °C.

Prepare a solution of sodium hydroxide (28.2 g, 0.705 mol) in water (150 mL) and add it

slowly to the reaction slurry over 30 minutes. Caution: The addition may be exothermic.

After the addition is complete, heat the mixture back to reflux for 1-2 hours to ensure

complete hydrolysis of the acetate group.

Cool the reaction mixture to room temperature. The product will precipitate.

Collect the solid by vacuum filtration.

Wash the filter cake with a 1:1 mixture of isopropanol and water (2 x 100 mL), followed by

water (2 x 100 mL).

Dry the product in a vacuum oven at 70-80 °C to a constant weight.

Expected Outcome: A pale yellow solid. Yield: 85-92% over two steps. Purity (HPLC): >99%.[8]

Analytical Characterization Data Summary:
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Compound Form Melting Point (°C)
Key ¹H NMR
Signals (DMSO-d₆,
δ ppm)

6-Acetoxy-7-

methoxyquinazolin-

4(3H)-one

White solid 282-284

12.2 (s, 1H, NH), 8.1

(s, 1H), 7.6 (s, 1H),

7.2 (s, 1H), 3.9 (s, 3H,

OCH₃), 2.3 (s, 3H,

COCH₃)

4-(3-chloro-4-

fluoroanilino)-7-

methoxy-6-

hydroxyquinazoline

Pale yellow solid 254-256

9.5 (s, 1H, NH), 9.3 (s,

1H, OH), 8.5 (s, 1H),

8.1 (dd, 1H), 7.8 (m,

1H), 7.4 (t, 1H), 7.2 (s,

1H), 3.9 (s, 3H, OCH₃)

State-of-the-Art: Continuous Flow Synthesis
For industrial-scale production, transitioning from batch to continuous flow manufacturing offers

profound benefits, including enhanced safety, improved heat and mass transfer, higher

consistency, and greater throughput. A three-step continuous flow process for the synthesis of

the target hydroxy-intermediate has been demonstrated with excellent results.[6][9]

ATR = Agitated Tube Reactor

Pump A
(Protected Quinazolinone)

T-Mixer

Pump B
(Chlorinating Agent)

Pump C
(Aniline Solution)

T-Mixer

Pump D
(Base Solution)

T-Mixer

ATR 1 (Chlorination)
~120°C, 10 min

ATR 2 (Amination)
~140°C, 2.5 min

ATR 3 (Hydrolysis)
~100°C, 6 min

Back Pressure
Regulator Product Collection
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Caption: Schematic of a three-stage continuous flow reactor for intermediate synthesis.

Process Overview:

Continuous Chlorination: A solution of 6-acetoxy-7-methoxyquinazolin-4(3H)-one is

continuously mixed with a chlorinating agent (e.g., POCl₃ in an appropriate solvent) and

passed through a heated agitated tube reactor (ATR).

Continuous Amination (SNAr): The output stream from the first reactor, containing the

activated chloro-intermediate, is directly mixed with a stream of 3-chloro-4-fluoroaniline and

fed into a second, higher-temperature reactor to facilitate the rapid coupling reaction.

Continuous Hydrolysis: The stream from the amination reactor is then mixed with a basic

aqueous solution (e.g., NaOH) and passed through a third reactor to effect the final

deprotection, yielding the target product which can be collected downstream.

Performance Comparison: Batch vs. Continuous Flow
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Parameter
Batch Process
(Typical)

Continuous Flow
Process[9]

Advantage of Flow

Total Time 12 - 18 hours
18.5 minutes

(residence time)

Drastic reduction in

processing time,

leading to higher

throughput.

Overall Yield ~85-92% 85.1%

Comparable yield

achieved in a fraction

of the time.

Operating Temp. 80 - 140 °C 100 - 140 °C

Superior heat transfer

allows for safe

operation at higher,

more efficient temps.

Safety

Handling large

volumes of hazardous

reagents (SOCl₂).

Potential for thermal

runaway.

Small reactor volumes

minimize risk. Better

control over

exotherms.

Significantly improved

process safety profile.

Process Control
Batch-to-batch

variability.

Steady-state

operation ensures

high consistency and

product quality.

Superior quality

control and process

automation potential.

Conclusion
The synthesis of the 4-(3-chloro-4-fluoroanilino)-7-methoxy-6-hydroxyquinazoline intermediate

is a critical stage in the manufacture of Gefitinib. The convergent route starting from isovanillin

represents a robust, scalable, and economically favorable strategy. The detailed batch

protocols provided herein offer a reliable method for laboratory and pilot-scale production. For

industrial manufacturing, the adaptation of this synthesis to a continuous flow platform offers

unparalleled advantages in speed, safety, and consistency, representing the current state-of-

the-art for the scalable production of this key pharmaceutical intermediate. The successful
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synthesis of this high-purity intermediate paves the way for the final, efficient O-alkylation step

to produce the Gefitinib API.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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